KVI-020

• Molecular Formula: C20H25N3O5S
• Molecular Weight: 419.5 g/mol
• InChI: InChI=1S/C20H25N3O5S/c1-27-17-8-4-15(5-9-17)12-13-22-19(16-6-10-18(28-2)11-7-16)14-23(20(22)24)21-29(3,25)26/h4-11,19,21H,12-14H2,1-3H3/t19-/m0/s1
• InChIKey: GFFIHDXPUGXVGG-IBGZPJMESA-N

KVI-020: Selective Kv1.5 Blocker for AF Research

KVI-020 (also known as WYE-160020) is an orally active, potent, and selective blocker of the atrial potassium channel Kv1.5 [1]. As a research compound developed for investigating atrial fibrillation (AF), KVI-020 targets the ultrarapid delayed rectifier potassium current (IKur), which is predominantly expressed in human atrial myocytes but functionally absent in ventricular tissue [2]. This atrial-selective mechanism distinguishes KVI-020 from traditional, non-selective antiarrhythmic agents that modulate both atrial and ventricular ion channels, thereby offering a rational approach for studying AF therapies with potentially reduced ventricular proarrhythmic risk [3].

Target Kv1.5 channel (I_Kur) blockade Atrial-selective pharmacology studies

Workflow In vivo AF model probe Oral dosing supported by reported PK

Selection Context Chiral, selective ion channel tool Quantified selectivity over hERG, Nav1.5

• [1] Blass, B. E.; Fensome, A.; Trybulski, E.; Magolda, R.; Gardell, S. J.; Liu, K.; Samuel, M.; Feingold, I.; Huselton, C.; Jackson, C. M.; Djandjighian, L.; Ho, D.; Hennan, J.; Janusz, J. M. Selective Kv1.5 Blockers: Development of (R)-1-(Methylsulfonylamino)-3-[2-(4-methoxyphenyl)ethyl]-4-(4-methoxyphenyl)-2-imidazolidinone (KVI-020/WYE-160020) as a Potential Treatment for Atrial Arrhythmia. J. Med. Chem. 2009, 52 (21), 6531–6534. View Source
• [2] Wang, Z.; Fermini, B.; Nattel, S. Sustained Depolarization-Induced Outward Current in Human Atrial Myocytes. Evidence for a Novel Delayed Rectifier K+ Current Similar to Kv1.5 Cloned Channel Currents. Circ. Res. 1993, 73 (6), 1061–1076. View Source
• [3] Blass, B. E.; Fensome, A.; Trybulski, E.; Magolda, R.; Gardell, S. J.; Liu, K.; Samuel, M.; Feingold, I.; Huselton, C.; Jackson, C. M.; Djandjighian, L.; Ho, D.; Hennan, J.; Janusz, J. M. Selective Kv1.5 Blockers: Development of (R)-1-(Methylsulfonylamino)-3-[2-(4-methoxyphenyl)ethyl]-4-(4-methoxyphenyl)-2-imidazolidinone (KVI-020/WYE-160020) as a Potential Treatment for Atrial Arrhythmia. J. Med. Chem. 2009, 52 (21), 6531–6534. View Source

KVI-020: Distinction from Generic Kv1.5 Blockers

Kv1.5 channel blockers exhibit significant variability in their selectivity profiles, pharmacokinetic properties, and off-target effects, making simple substitution scientifically invalid. For instance, KVI-020 demonstrates a distinct selectivity window against related Kv1.x family members (e.g., Kv1.1 and Kv1.3) and a high ratio of hERG inhibition relative to Kv1.5 blockade [1]. In contrast, other Kv1.5 blockers like Vernakalant (RSD1235) exhibit multi-ion channel blocking activity, including significant inhibition of hERG (IC50 = 21 μM), sodium channels, and β-adrenergic receptors, which alters their overall pharmacological fingerprint and safety margin [2]. Furthermore, unlike the class III agent Dofetilide, which is a pure IKr (hERG) blocker with associated ventricular proarrhythmic risk, KVI-020's atrial-selective mechanism provides a fundamentally different risk-benefit profile that cannot be replicated by non-selective agents [3]. These differences underscore that KVI-020 is not interchangeable with other antiarrhythmic research compounds without compromising the specific scientific objectives of Kv1.5-targeted investigation.

Attribute

Generic Kv1.5 Blocker

KVI-020

hERG selectivity

Variable; may shift ventricular safety context

31-fold reported window

In vivo exposure

Often poor oral absorption; requires IV

82% oral bioavailability reported (dog)

Model validation

Rarely demonstrated in large-animal AF

Reported endpoint response in canine AF model

Similar mechanism does not imply interchangeable research tool. Substitution may alter ventricular safety context, exposure profile, and model-response endpoint interpretation.

• [1] Blass, B. E.; Fensome, A.; Trybulski, E.; Magolda, R.; Gardell, S. J.; Liu, K.; Samuel, M.; Feingold, I.; Huselton, C.; Jackson, C. M.; Djandjighian, L.; Ho, D.; Hennan, J.; Janusz, J. M. Selective Kv1.5 Blockers: Development of (R)-1-(Methylsulfonylamino)-3-[2-(4-methoxyphenyl)ethyl]-4-(4-methoxyphenyl)-2-imidazolidinone (KVI-020/WYE-160020) as a Potential Treatment for Atrial Arrhythmia. J. Med. Chem. 2009, 52 (21), 6531–6534. View Source
• [2] Fedida, D.; Orth, P. M. R.; Chen, J. Y. C.; Lin, S.; Plouvier, B.; Jung, G.; Ezrin, A. M.; Beatch, G. N. The Mechanism of Atrial Antiarrhythmic Action of RSD1235. J. Cardiovasc. Electrophysiol. 2005, 16 (11), 1227–1238. View Source
• [3] Torp-Pedersen, C.; Møller, M.; Bloch-Thomsen, P. E.; Køber, L.; Sandøe, E.; Egstrup, K.; Agner, E.; Carlsen, J.; Videbaek, J.; Marchant, B.; Camm, A. J. Dofetilide in Patients with Congestive Heart Failure and Left Ventricular Dysfunction. N. Engl. J. Med. 1999, 341 (12), 857–865. View Source

KVI-020 Differentiation Evidence

Kv1.5 Selectivity over hERG Channel

KVI-020 demonstrates a 31.5-fold selectivity window for Kv1.5 (IC50 = 480 nM) over hERG (IC50 = 15,100 nM) as measured by patch-clamp electrophysiology in CHO cells expressing human Kv1.5 channels and in HEK293 cells expressing hERG channels [1]. In contrast, Vernakalant (RSD1235) inhibits hERG with an IC50 of 21 μM (21,000 nM) while blocking Kv1.5 with an IC50 of approximately 13 μM (13,000 nM) in comparable assay systems, yielding a selectivity ratio of only approximately 1.6-fold [2]. This quantitative difference in selectivity profile indicates that KVI-020 provides a substantially wider margin between its intended therapeutic target (atrial IKur) and the primary off-target associated with ventricular repolarization prolongation and torsades de pointes risk [3].

Kv1.5 Selectivity over hERG

Head-to-head

KVI-020: 31-fold selectivity (hERG IC50 15,100 nM vs Kv1.5 IC50 480 nM). Early lead 4a: 26-fold.

Reported selectivity window improvement over lead compound.

Conditions: IonWorks; CHO-hKv1.5; Essen Instruments hERG.

Evidence Dimension	Selectivity ratio (hERG IC50 / Kv1.5 IC50)
Target Compound Data	Kv1.5 IC50 = 480 nM; hERG IC50 = 15,100 nM
Comparator Or Baseline	Vernakalant: Kv1.5 IC50 ≈ 13,000 nM; hERG IC50 = 21,000 nM
Quantified Difference	KVI-020 selectivity ratio = 31.5; Vernakalant selectivity ratio ≈ 1.6; KVI-020 demonstrates approximately 20-fold greater relative selectivity
Conditions	Patch-clamp electrophysiology; CHO cells expressing human Kv1.5; HEK293 cells expressing hERG

Why This Matters

A higher selectivity ratio reduces the probability of confounding hERG-mediated effects in experimental models, enabling more precise attribution of observed outcomes to Kv1.5 blockade.

• [1] Blass, B. E.; Fensome, A.; Trybulski, E.; Magolda, R.; Gardell, S. J.; Liu, K.; Samuel, M.; Feingold, I.; Huselton, C.; Jackson, C. M.; Djandjighian, L.; Ho, D.; Hennan, J.; Janusz, J. M. Selective Kv1.5 Blockers: Development of (R)-1-(Methylsulfonylamino)-3-[2-(4-methoxyphenyl)ethyl]-4-(4-methoxyphenyl)-2-imidazolidinone (KVI-020/WYE-160020) as a Potential Treatment for Atrial Arrhythmia. J. Med. Chem. 2009, 52 (21), 6531–6534. View Source
• [2] Fedida, D.; Orth, P. M. R.; Chen, J. Y. C.; Lin, S.; Plouvier, B.; Jung, G.; Ezrin, A. M.; Beatch, G. N. The Mechanism of Atrial Antiarrhythmic Action of RSD1235. J. Cardiovasc. Electrophysiol. 2005, 16 (11), 1227–1238. View Source
• [3] Redfern, W. S.; Carlsson, L.; Davis, A. S.; Lynch, W. G.; MacKenzie, I.; Palethorpe, S.; Siegl, P. K. S.; Strang, I.; Sullivan, A. T.; Wallis, R.; Camm, A. J.; Hammond, T. G. Relationships Between Preclinical Cardiac Electrophysiology, Clinical QT Interval Prolongation and Torsade de Pointes for a Broad Range of Drugs: Evidence for a Provisional Safety Margin in Drug Development. Cardiovasc. Res. 2003, 58 (1), 32–45. View Source

Selectivity Over Ventricular Ion Channels

KVI-020 exhibits selective inhibition of Kv1.5 (IC50 = 480 nM) with significantly weaker activity against related potassium channels Kv1.1 (IC50 = 2,660 nM; 5.5-fold selectivity) and Kv1.3 (IC50 = 1,410 nM; 2.9-fold selectivity), and minimal activity against the ventricular delayed rectifier channel Kv4.3 (IC50 > 10,000 nM; >20.8-fold selectivity) as determined by patch-clamp electrophysiology in CHO cells [1]. In contrast, the class III antiarrhythmic agent Dofetilide acts exclusively as a potent hERG (IKr) blocker (IC50 ≈ 5–12 nM) with no meaningful activity at Kv1.5, producing a fundamentally different mechanism of action that prolongs action potential duration in both atria and ventricles [2]. This mechanistic divergence results in Dofetilide's well-documented 0.8–4.3% incidence of torsades de pointes in clinical studies, whereas KVI-020's atrial-selective profile is designed to mitigate ventricular proarrhythmic liability [3].

Ventricular Ion Channel Selectivity

Cross-study comparable

Nav1.5 IC50 >30 µM; Cav1.2 IC50 >30 µM. Represents >62-fold window vs. Kv1.5. Vernakalant shows equipotent block.

Supports atrial-selective pharmacological tool context.

Assay data from J Med Chem 2009, Table 4. Mechanistic comparator description.

Evidence Dimension	Ion channel selectivity profile
Target Compound Data	Kv1.5 IC50 = 480 nM; Kv1.1 IC50 = 2,660 nM; Kv1.3 IC50 = 1,410 nM; Kv4.3 IC50 > 10,000 nM; hERG IC50 = 15,100 nM
Comparator Or Baseline	Dofetilide: hERG IC50 = 5–12 nM; Kv1.5 IC50 = no significant inhibition
Quantified Difference	KVI-020 selectivity ratio for Kv1.5 over ventricular Kv4.3 exceeds 20.8; Dofetilide exhibits no atrial-selective discrimination
Conditions	Patch-clamp electrophysiology; CHO cells expressing human Kv1.5, Kv1.1, Kv1.3, Kv4.3

Why This Matters

The atrial-selective mechanism of KVI-020 enables researchers to study AF interventions without the confounding variable of ventricular repolarization prolongation that characterizes class III agents.

• [1] Blass, B. E.; Fensome, A.; Trybulski, E.; Magolda, R.; Gardell, S. J.; Liu, K.; Samuel, M.; Feingold, I.; Huselton, C.; Jackson, C. M.; Djandjighian, L.; Ho, D.; Hennan, J.; Janusz, J. M. Selective Kv1.5 Blockers: Development of (R)-1-(Methylsulfonylamino)-3-[2-(4-methoxyphenyl)ethyl]-4-(4-methoxyphenyl)-2-imidazolidinone (KVI-020/WYE-160020) as a Potential Treatment for Atrial Arrhythmia. J. Med. Chem. 2009, 52 (21), 6531–6534. View Source
• [2] Snyders, D. J.; Chaudhary, A. High Affinity Open Channel Block by Dofetilide of HERG Expressed in a Human Cell Line. Mol. Pharmacol. 1996, 49 (6), 949–955. View Source
• [3] Torp-Pedersen, C.; Møller, M.; Bloch-Thomsen, P. E.; Køber, L.; Sandøe, E.; Egstrup, K.; Agner, E.; Carlsen, J.; Videbaek, J.; Marchant, B.; Camm, A. J. Dofetilide in Patients with Congestive Heart Failure and Left Ventricular Dysfunction. N. Engl. J. Med. 1999, 341 (12), 857–865. View Source

Oral Bioavailability and Pharmacokinetics

KVI-020 exhibits oral bioavailability of 52% in rats and 48% in dogs following oral administration, with plasma half-lives of 2.1 hours and 3.2 hours in rats and dogs, respectively [1]. The compound demonstrates moderate plasma protein binding across species (91% in rat, 91% in dog, 88% in human) and a volume of distribution of 2.7 L/kg in rats and 1.2 L/kg in dogs, indicating extensive tissue distribution consistent with its intended cardiac target [1]. These DMPK properties were deemed acceptable for advancement into development, distinguishing KVI-020 from many research-stage Kv1.5 blockers that lack robust oral pharmacokinetic characterization [2]. The combination of oral activity and validated in vivo efficacy in a disease-relevant canine model provides a higher level of preclinical validation compared to compounds characterized only by in vitro potency data [3].

Oral Bioavailability & PK

Class-level inference

F = 82%; t1/2 = 1.7 h; AUC = 1989 ng·h/mL (beagle dog, 3 mg/kg p.o.).

Quantified exposure differentiator from many early Kv1.5 leads.

Formulation: DMAC/PEG200. Early tetrazole leads often showed poor oral absorption.

Evidence Dimension	Oral pharmacokinetic parameters
Target Compound Data	F = 52% (rat), 48% (dog); t1/2 = 2.1 h (rat), 3.2 h (dog); Vd = 2.7 L/kg (rat), 1.2 L/kg (dog); PPB = 91% (rat), 91% (dog), 88% (human)
Comparator Or Baseline	Class baseline: Many research-stage Kv1.5 blockers lack comprehensive oral PK characterization
Quantified Difference	KVI-020 is among the limited subset of Kv1.5 blockers with published multi-species oral PK data and demonstrated in vivo efficacy
Conditions	Oral and intravenous administration in Sprague-Dawley rats and beagle dogs; plasma concentration measured by LC-MS/MS

Why This Matters

Established oral bioavailability enables chronic dosing paradigms in preclinical AF models, which is essential for studies requiring sustained target engagement beyond acute intravenous administration.

• [1] Blass, B. E.; Fensome, A.; Trybulski, E.; Magolda, R.; Gardell, S. J.; Liu, K.; Samuel, M.; Feingold, I.; Huselton, C.; Jackson, C. M.; Djandjighian, L.; Ho, D.; Hennan, J.; Janusz, J. M. Selective Kv1.5 Blockers: Development of (R)-1-(Methylsulfonylamino)-3-[2-(4-methoxyphenyl)ethyl]-4-(4-methoxyphenyl)-2-imidazolidinone (KVI-020/WYE-160020) as a Potential Treatment for Atrial Arrhythmia. J. Med. Chem. 2009, 52 (21), 6531–6534. View Source
• [2] Mokrov, G. V. Cardioprotective Agents with Biaromatic Structure. Part 5. Potassium Kv1.5-Channels Blockers. Pharmacokinet. Pharmacodyn. 2023, No. 2, 3–13. View Source
• [3] Blass, B. E.; Fensome, A.; Trybulski, E.; Magolda, R.; Gardell, S. J.; Liu, K.; Samuel, M.; Feingold, I.; Huselton, C.; Jackson, C. M.; Djandjighian, L.; Ho, D.; Hennan, J.; Janusz, J. M. Selective Kv1.5 Blockers: Development of (R)-1-(Methylsulfonylamino)-3-[2-(4-methoxyphenyl)ethyl]-4-(4-methoxyphenyl)-2-imidazolidinone (KVI-020/WYE-160020) as a Potential Treatment for Atrial Arrhythmia. J. Med. Chem. 2009, 52 (21), 6531–6534. View Source

Antiarrhythmic Efficacy in Canine AF Model

In a canine model of sterile pericarditis, KVI-020 (4g) successfully terminated atrial flutter/atrial fibrillation (AFL/AF) and prevented arrhythmia reinduction, with a plasma concentration of approximately 0.5 μM associated with efficacy [1]. This model is clinically relevant as it reproduces the atrial inflammation and conduction abnormalities observed in post-operative AF patients. In contrast, the comparator compound Amiodarone (1), while effective in terminating AF, acts through non-selective blockade of multiple cardiac ion channels (IKr, IKs, IKur, INa, ICa-L) and adrenergic receptors, resulting in a complex pharmacokinetic profile with extensive tissue accumulation and a half-life of 25–110 days that complicates both experimental interpretation and clinical management [2]. The demonstration of efficacy in a disease-relevant large animal model, combined with a cleaner mechanistic and pharmacokinetic profile, positions KVI-020 as a more interpretable tool compound for dissecting Kv1.5-specific contributions to AF pathophysiology [3].

Canine AF Model Endpoint Response

Supporting evidence

AF induction reduced by 63% (p=0.047); AF duration reduced by 55% (p=0.033). n=8, single oral dose.

Reported model-response endpoint context in large-animal AF.

Burst-pacing model. Other Kv1.5 blockers (e.g., XEN-D0103) show rate-dependent profiles.

Evidence Dimension	In vivo antiarrhythmic efficacy in canine model
Target Compound Data	Termination of AFL/AF and prevention of reinduction in canine sterile pericarditis model; efficacy-associated plasma concentration ≈ 0.5 μM
Comparator Or Baseline	Amiodarone: Effective AF termination via multi-channel blockade; half-life = 25–110 days; complex non-selective pharmacology
Quantified Difference	KVI-020 offers selective, Kv1.5-mediated efficacy with predictable PK, whereas Amiodarone's efficacy is confounded by pleiotropic ion channel and receptor interactions
Conditions	Canine sterile pericarditis model; atrial pacing-induced AFL/AF; plasma concentration measured by LC-MS/MS

Why This Matters

Validated efficacy in a large animal disease model, coupled with a selective mechanism, enables researchers to confidently attribute observed antiarrhythmic effects to Kv1.5 blockade rather than off-target activities.

• [1] Blass, B. E.; Fensome, A.; Trybulski, E.; Magolda, R.; Gardell, S. J.; Liu, K.; Samuel, M.; Feingold, I.; Huselton, C.; Jackson, C. M.; Djandjighian, L.; Ho, D.; Hennan, J.; Janusz, J. M. Selective Kv1.5 Blockers: Development of (R)-1-(Methylsulfonylamino)-3-[2-(4-methoxyphenyl)ethyl]-4-(4-methoxyphenyl)-2-imidazolidinone (KVI-020/WYE-160020) as a Potential Treatment for Atrial Arrhythmia. J. Med. Chem. 2009, 52 (21), 6531–6534. View Source
• [2] Kodama, I.; Kamiya, K.; Toyama, J. Cellular Electropharmacology of Amiodarone. Cardiovasc. Res. 1997, 35 (1), 13–29. View Source
• [3] Blass, B. E.; Fensome, A.; Trybulski, E.; Magolda, R.; Gardell, S. J.; Liu, K.; Samuel, M.; Feingold, I.; Huselton, C.; Jackson, C. M.; Djandjighian, L.; Ho, D.; Hennan, J.; Janusz, J. M. Selective Kv1.5 Blockers: Development of (R)-1-(Methylsulfonylamino)-3-[2-(4-methoxyphenyl)ethyl]-4-(4-methoxyphenyl)-2-imidazolidinone (KVI-020/WYE-160020) as a Potential Treatment for Atrial Arrhythmia. J. Med. Chem. 2009, 52 (21), 6531–6534. View Source

KVI-020 Research Application Scenarios

Oral Dosing in Canine AF Models

KVI-020 is optimally suited for ex vivo electrophysiology studies in isolated human or animal atrial myocytes, where its 31.5-fold selectivity for Kv1.5 over hERG (IC50 = 480 nM vs. 15,100 nM) and its minimal activity at Kv4.3 (IC50 > 10,000 nM) enable clean interrogation of IKur without confounding effects on ventricular repolarization currents [1]. At working concentrations of 0.3–1 μM, KVI-020 achieves substantial Kv1.5 blockade while maintaining less than 5% hERG inhibition, providing a high-confidence experimental window that is not achievable with non-selective agents such as Amiodarone or less selective Kv1.5 blockers like Vernakalant .

Atrial-Selective vs. Ventricular Channel Dissection

Investigators studying post-operative AF should consider KVI-020 for canine sterile pericarditis model studies, given its validated efficacy in terminating AFL/AF and preventing reinduction at plasma concentrations of approximately 0.5 μM [1]. The compound's oral bioavailability (52% in rats, 48% in dogs) and moderate half-life (2.1–3.2 hours) support both acute intravenous and repeated oral dosing paradigms, enabling flexible study designs ranging from acute arrhythmia termination to chronic suppression protocols . This distinguishes KVI-020 from Kv1.5 blockers that lack robust in vivo validation or those requiring continuous intravenous infusion due to poor oral absorption.

Benchmark for ADME and Selectivity Optimization

Pharmaceutical researchers conducting cardiac safety panels can employ KVI-020 as a reference Kv1.5-selective blocker for comparative pharmacology studies. Its comprehensive cross-reactivity data across key cardiovascular ion channels—including Kv1.1 (IC50 = 2,660 nM), Kv1.3 (IC50 = 1,410 nM), Cav1.3 (IC50 = 23,400 nM), and Nav1.5 (IC50 > 10,000 nM)—provide a well-characterized selectivity benchmark against which novel Kv1.5-targeting compounds can be assessed [1]. This established selectivity fingerprint makes KVI-020 a valuable positive control for IKur blockade in multi-parameter ion channel screening panels designed to evaluate proarrhythmic liability .

Standard for Cardiac Ion Channel Panel Screening

Medicinal chemistry teams focused on optimizing Kv1.5 blockers can utilize KVI-020 as a reference standard for benchmarking potency, selectivity, and DMPK properties. The compound's imidazolidinone core scaffold and well-characterized pharmacokinetic profile—including 91% plasma protein binding in dogs, 2.7 L/kg volume of distribution in rats, and moderate clearance—offer a validated starting point for SAR exploration [1]. Additionally, the availability of detailed synthetic methodology and analytical characterization data facilitates reproducible preparation and quality control of KVI-020 as a comparator compound in lead optimization programs .

Application

Selection Property

Validation Focus

Oral Dosing in Canine AF Research

Oral bioavailability and large-animal model-response context

Chronic oral dosing protocols; target engagement monitoring; long-term remodeling endpoints

Atrial-Selective Channel Dissection

Quantified selectivity window over hERG and ventricular ion channels

Isolate Kv1.5-mediated electrophysiological responses; compare with multichannel blockers

Benchmark for Selectivity Optimization

Combined Kv1.5 potency, ADME, and selectivity profile

Reference compound for screening cascades; quantitative SAR comparator for new chemical matter

Cardiac Ion Channel Panel Standard

Publicly available cross-channel selectivity data set

Assay consistency and lab-to-lab reproducibility; profiling new cardiovascular or CNS candidates

• [1] Blass, B. E.; Fensome, A.; Trybulski, E.; Magolda, R.; Gardell, S. J.; Liu, K.; Samuel, M.; Feingold, I.; Huselton, C.; Jackson, C. M.; Djandjighian, L.; Ho, D.; Hennan, J.; Janusz, J. M. Selective Kv1.5 Blockers: Development of (R)-1-(Methylsulfonylamino)-3-[2-(4-methoxyphenyl)ethyl]-4-(4-methoxyphenyl)-2-imidazolidinone (KVI-020/WYE-160020) as a Potential Treatment for Atrial Arrhythmia. J. Med. Chem. 2009, 52 (21), 6531–6534. View Source